![molecular formula C21H16F3NO4S B2598537 3-{Benzyl[3-(trifluoromethyl)phenyl]sulfamoyl}benzoic acid CAS No. 519152-26-2](/img/structure/B2598537.png)
3-{Benzyl[3-(trifluoromethyl)phenyl]sulfamoyl}benzoic acid
Overview
Description
“3-{Benzyl[3-(trifluoromethyl)phenyl]sulfamoyl}benzoic acid” is a chemical compound with the CAS Number: 519152-26-2 . It has a molecular weight of 435.42 . The IUPAC name for this compound is 3-{[benzyl-3-(trifluoromethyl)anilino]sulfonyl}benzoic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C21H16F3NO4S/c22-21(23,24)17-9-5-10-18(13-17)25(14-15-6-2-1-3-7-15)30(28,29)19-11-4-8-16(12-19)20(26)27/h1-13H,14H2,(H,26,27) .Scientific Research Applications
Environmental and Health Impact Studies
Temporal Trends of PFASs : Studies have characterized levels of prenatal exposure to PFASs, noting their persistent nature and potential adverse effects on fetal growth and immune response. For example, Okada et al. (2013) found temporal trends in the concentrations of various PFASs in plasma samples from pregnant women in Japan, highlighting the environmental presence and human exposure to these compounds (Okada et al., 2013).
Exposure and Health Outcomes in Adults and Children : Research has linked PFAS exposure to health outcomes such as liver function biomarker disorders, indicating hepatotoxic effects. Nian et al. (2019) explored the association between serum PFAS concentrations and liver function biomarkers in adults, providing insights into the potential toxicological effects of PFASs on liver health (Nian et al., 2019).
Impact on Thyroid Function : Shrestha et al. (2015) assessed the associations between thyroid function and serum levels of PFOS and PFOA in an aging population, highlighting the thyroid-disruptive properties of PFASs and suggesting that these associations may vary by age and levels of other persistent organic pollutants (Shrestha et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
3-[benzyl-[3-(trifluoromethyl)phenyl]sulfamoyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16F3NO4S/c22-21(23,24)17-9-5-10-18(13-17)25(14-15-6-2-1-3-7-15)30(28,29)19-11-4-8-16(12-19)20(26)27/h1-13H,14H2,(H,26,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVDGWOUKLZUMRM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(C2=CC=CC(=C2)C(F)(F)F)S(=O)(=O)C3=CC=CC(=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16F3NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,3-dimethyl-N-(2-morpholinoethyl)-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide](/img/structure/B2598459.png)
![5-((4-Ethoxyphenyl)(4-methylpiperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2598465.png)
![Ethyl 2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetate](/img/structure/B2598466.png)
![2-[Methyl(4-nitro-2,1,3-benzoxadiazol-5-yl)amino]ethanol](/img/structure/B2598467.png)
![N-[1-(2,5-Dimethylphenyl)-5-methylpyrazol-4-yl]-2-methylsulfanylpyridine-4-carboxamide](/img/structure/B2598477.png)
